Cas no 944124-72-5 (2-chloro-1,3-thiazole-4-carbonitrile)

2-chloro-1,3-thiazole-4-carbonitrile structure

944124-72-5 structure

Product Name:2-chloro-1,3-thiazole-4-carbonitrile

CAS No:944124-72-5

MF:C₄HClN₂S

MW:144.582137823105

MDL:MFCD13179597

CID:1000889

PubChem ID:45121653

Update Time:2024-10-25

2-chloro-1,3-thiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-chloro-4-Thiazolecarbonitrile
- 2-Chloro-1,3-thiazole-4-carbonitrile
- 2-chloro-4-cyanothiazole
- 2-Chlorothiazole-4-carbonitrile
- 4-Thiazolecarbonitrile, 2-chloro-
- 4-Thiazolecarbonitrile, 2-chloro-
- 2-Chloro-4-thiazolecarbonitrile (ACI)
- DS-2442
- DTXSID30669220
- DB-355641
- AKOS016004368
- MFCD13179597
- 944124-72-5
- SCHEMBL691095
- 4-Thiazolecarbonitrile,2-chloro-
- CS-0054448
- FCILLILKWVXPDW-UHFFFAOYSA-N
- SY019668
- EN300-747236
- SB15815
- 2-chloro-1,3-thiazole-4-carbonitrile
- MDL： MFCD13179597
- Inchi： 1S/C4HClN2S/c5-4-7-3(1-6)2-8-4/h2H
- InChI Key： FCILLILKWVXPDW-UHFFFAOYSA-N
- SMILES： N#CC1=CSC(Cl)=N1

Computed Properties

Exact Mass: 143.9548969g/mol
Monoisotopic Mass: 143.9548969g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 64.9Å²

2-chloro-1,3-thiazole-4-carbonitrile Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

2-chloro-1,3-thiazole-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	KP186-1g	2-chloro-1,3-thiazole-4-carbonitrile	944124-72-5	98%	1g	4726CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	KP186-250mg	2-chloro-1,3-thiazole-4-carbonitrile	944124-72-5	98%	250mg	1879CNY	2021-05-08
Fluorochem	226945-250mg	2-Chlorothiazole-4-carbonitrile	944124-72-5	95%	250mg	￡349.00	2022-02-28
Fluorochem	226945-1g	2-Chlorothiazole-4-carbonitrile	944124-72-5	95%	1g	￡871.00	2022-02-28
Chemenu	CM121671-1g	2-Chlorothiazole-4-carbonitrile	944124-72-5	98%	1g	$627	2021-08-06
Chemenu	CM121671-250mg	2-Chlorothiazole-4-carbonitrile	944124-72-5	98%	250mg	$89	2024-07-19
Chemenu	CM121671-1g	2-Chlorothiazole-4-carbonitrile	944124-72-5	98%	1g	$272	2024-07-19
abcr	AB439929-250 mg	2-Chlorothiazole-4-carbonitrile, 95%; .	944124-72-5	95%	250mg	€317.30	2023-04-22
abcr	AB439929-1 g	2-Chlorothiazole-4-carbonitrile, 95%; .	944124-72-5	95%	1g	€700.20	2023-04-22
Alichem	A059000123-1g	2-Chloro-4-cyanothiazole	944124-72-5	98%	1g	$766.55	2023-08-31

2-chloro-1,3-thiazole-4-carbonitrile Production Method

Production Method 1

1006047-44-4

944124-72-5

Reaction Conditions

1.1 Reagents: Tosyl chloride Solvents: Pyridine ; overnight, rt

Reference

: Dihydropyrimidine derivatives, processes for preparing them, pharmaceutical compositions containing them, and their use as antiviral agents

, China, , ,

Production Method 2

928256-35-3

944124-72-5

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; 0 °C; 30 min, 60 °C; 60 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7, cooled

Reference

: Azole derivatives as nuclear transport modulators and their preparation and use in the treatment of diseases

, World Intellectual Property Organization, , ,